Cas no 1356932-17-6 (24,33-Bis-O-(tert-butyldimethylsilyl)-37,38-dehydro-37,38-dihydroxy-FK-506 (mixture of diastereomers))

• Product Name: 24,33-Bis-O-(tert-butyldimethylsilyl)-37,38-dehydro-37,38-dihydroxy-FK-506 (mixture of diastereomers)
• CAS No: 1356932-17-6
• MF: C₅₆H₉₉NO₁₄Si₂
• MW: 1066.5545809269
• CID: 1058896
• PubChem ID: 71314379
• Update Time: 2025-04-20

24,33-Bis-O-(tert-butyldimethylsilyl)-37,38-dehydro-37,38-dihydroxy-FK-506 (mixture of diastereomers) Chemical and Physical Properties

Names and Identifiers

• 24,33-Bis-O-(tert-butyldimethylsilyl)-37,38-dehydro-37,38-dihydroxy-FK-506 (mixture of diastereomers)
• 24,33-Bis-O-(tert-butyldimethylsilyl)-37,38-dehydro-37,38-dihydroxy-FK-506 (mixture of diastereomers
• 24,33-Bis-O-(tert-butyldimethylsilyl)-37,38-dehydro-37,38-dihydroxy Tacrolimus
• 24,32-Bis-O-(tert-butyldiMethylsilyl)-37,38-dehydro-37,38-dihydroxy TacroliMus
• (1R,9S,12S,13S,14S,17R,18E,21S,23S,24R,25R,27R)-14-[Tert-butyl(dimethyl)silyl]oxy-12-[(E)-1-[(1R,3S,4R)-4-[tert-butyl(dimethyl)silyl]oxy-3-methoxycyclohexyl]prop-1-en-2-yl]-17-(2,3-dihydroxypropyl)-1-hydroxy-23,25-dimethoxy-13,19,21,27-tetramethyl-11,28-dioxa-4-azatricyclo[22.3.1.04,9]octacos-18-ene-2,3,10,16-tetrone
• PUBCHEM_71314379
• 1356932-17-6
• DTXSID50747251

• Inchi： 1S/C56H99NO14Si2/c1-34-25-35(2)27-47(66-13)50-48(67-14)29-37(4)56(64,69-50)51(61)52(62)57-24-20-19-21-42(57)53(63)68-49(36(3)28-39-22-23-44(46(30-39)65-12)70-72(15,16)54(6,7)8)38(5)45(71-73(17,18)55(9,10)11)32-43(60)40(26-34)31-41(59)33-58/h26,28,35,37-42,44-50,58-59,64H,19-25,27,29-33H2,1-18H3/b34-26+,36-28+/t35-,37+,38+,39-,40-,41?,42-,44+,45-,46-,47-,48+,49+,50+,56+/m0/s1
• InChI Key： VVXLUGMPTYRRQJ-ZDTGAFSCSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@@H]1CC[C@@H](/C=C(\C)/[C@@H]2[C@H](C)[C@H](CC([C@H](CC(CO)O)C=C(C)C[C@H](C)C[C@@H]([C@@H]3[C@@H](C[C@@H](C)[C@@](C(C(N4CCCC[C@H]4C(=O)O2)=O)=O)(O)O3)OC)OC)=O)O[Si](C)(C)C(C)(C)C)C[C@@H]1OC |c:27|

Computed Properties

• Exact Mass: 1065.66000
• Monoisotopic Mass: 1065.66040990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 73
• Rotatable Bond Count: 14
• Complexity: 1930
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 197Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 125-127°C
• Boiling Point: 951.4±75.0 °C at 760 mmHg
• Flash Point: 529.2±37.1 °C
• Solubility: Chloroform, Dichloromethane, Ethyl Acetate, Methanol
• PSA: 196.82000
• LogP: 8.80310
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

24,33-Bis-O-(tert-butyldimethylsilyl)-37,38-dehydro-37,38-dihydroxy-FK-506 (mixture of diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20?C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolide lactams Macrolide lactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolide lactams